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Compound of Interest

Compound Name: Apigenin triacetate

Cat. No.: B1199709 Get Quote

An In-depth Examination of the Chemical Structure, Physicochemical Properties, Biological

Activity, and Experimental Protocols for Apigenin Triacetate

Introduction
Apigenin, a naturally occurring flavone found in a variety of plants, has garnered significant

attention for its wide-ranging pharmacological effects, including anti-inflammatory, antioxidant,

and anti-cancer properties. However, its therapeutic potential is often limited by poor

bioavailability and low water solubility. To address these limitations, synthetic derivatives such

as Apigenin Triacetate have been developed. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and biological activities of

Apigenin Triacetate, intended for researchers, scientists, and professionals in drug

development. This document details the presumed mechanism of action, which is primarily as a

prodrug of apigenin, and provides relevant experimental protocols.

Chemical Structure and Identification
Apigenin triacetate is the tri-acetylated derivative of apigenin, where the hydroxyl groups at

positions 4', 5, and 7 are esterified with acetyl groups. This modification increases the

lipophilicity of the molecule, which is hypothesized to enhance its cell permeability and

bioavailability.
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Identifier Value Reference

IUPAC Name

[4-(5,7-diacetyloxy-4-

oxochromen-2-yl)phenyl]

acetate

[1][2]

Synonyms
Triacetyl apigenin, 4',5,7-

Triacetoxyflavone
[1]

PubChem CID 18721 [2]

Molecular Formula C₂₁H₁₆O₈ [1][2]

Molecular Weight 396.35 g/mol [1][2]

Canonical SMILES

CC(=O)OC1=CC=C(C=C1)C2

=CC(=O)C3=C(O2)C=C(C=C3

OC(=O)C)OC(=O)C

[1][2]

InChI

InChI=1S/C21H16O8/c1-

11(22)26-15-6-4-14(5-7-15)18-

10-17(25)21-19(28-13(3)24)8-

16(27-12(2)23)9-20(21)29-

18/h4-10H,1-3H3

[1][2]

InChIKey
IVXFOQQPPONQTB-

UHFFFAOYSA-N
[1]

Physicochemical Properties
Quantitative experimental data for the physicochemical properties of Apigenin Triacetate are

not widely available in the public domain. However, based on its chemical structure, it is

expected to have lower polarity and higher lipophilicity compared to its parent compound,

apigenin. This would likely result in increased solubility in nonpolar organic solvents and

decreased solubility in aqueous solutions. For reference, the properties of apigenin are

provided below.
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Property Apigenin
Apigenin Triacetate

(Predicted)

Appearance Yellow crystalline solid Likely a solid

Melting Point 345-350 °C Data not available

Boiling Point Data not available Data not available

Water Solubility
Poorly soluble (0.00135

mg/mL)

Expected to be very poorly

soluble

Organic Solvent Solubility Soluble in DMSO and ethanol

Expected to have enhanced

solubility in less polar organic

solvents

Biological Activity and Mechanism of Action
It is widely postulated that apigenin triacetate functions as a prodrug of apigenin. The acetyl

groups are likely cleaved by intracellular esterases, releasing apigenin to exert its biological

effects. One study on apigenin-3-acetate, a related compound, suggests that acetylation can

improve the blood-brain barrier permeability. The primary biological activities are therefore

attributed to apigenin.

Apigenin is known to modulate a multitude of signaling pathways involved in carcinogenesis

and inflammation. Its anti-cancer effects are multifaceted, including the induction of apoptosis,

cell cycle arrest, and inhibition of metastasis.

Key Signaling Pathways Modulated by Apigenin
The following diagrams illustrate the major signaling pathways targeted by apigenin, the active

metabolite of apigenin triacetate.
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PI3K/Akt/mTOR Pathway Inhibition by Apigenin.
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Reaction Setup Work-up & Purification

1. Dissolve Apigenin
in Pyridine

2. Add Acetic Anhydride
(acetylating agent) 3. Stir at Room Temp. 4. Quench with

Ice-water
5. Collect Precipitate

(Filtration) 6. Wash with Water 7. Dry under Vacuum
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1. Seed Cells in 96-well plate
(e.g., 2x10⁴ cells/well)

2. Incubate for 24h

3. Treat with Apigenin Triacetate
(various concentrations)

4. Incubate for 24-72h

5. Add MTT solution
(e.g., 5 mg/mL)

6. Incubate for 2-4h

7. Add Solubilization Solution
(e.g., DMSO)

8. Read Absorbance
(e.g., 570 nm)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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